Cas no 2228476-04-6 (tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• CAS No: 2228476-04-6
• MF: C₁₇H₂₅FN₂O₃
• MW: 324.390408277512
• CID: 6341335
• PubChem ID: 165659638
• Update Time: 2025-05-24

tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate
• EN300-1891501
• 2228476-04-6
• tert-butyl N-{4-fluoro-2-[(3-hydroxypiperidin-3-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H25FN2O3/c1-16(2,3)23-15(21)20-14-6-5-13(18)9-12(14)10-17(22)7-4-8-19-11-17/h5-6,9,19,22H,4,7-8,10-11H2,1-3H3,(H,20,21)
• InChI Key： ARHOOWQULZHCEK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CNCCC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.18492083g/mol
• Monoisotopic Mass: 324.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate

tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate, with the CAS number 2228476-04-6, is a complex organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a substituted piperidine ring. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl carbamates in drug delivery systems due to their ability to enhance bioavailability and reduce toxicity. The presence of the fluorine atom in the aromatic ring further modulates the compound's pharmacokinetic properties, making it a promising candidate for targeted drug delivery. Additionally, the hydroxypiperidine moiety introduces hydrophilic characteristics, which can improve solubility and stability in physiological environments.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of piperidine derivatives as intermediates has been optimized in recent research to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have also been employed to streamline the production process, ensuring scalability for industrial applications.

The application of this compound extends beyond pharmacology. In materials science, it has been explored as a precursor for high-performance polymers due to its ability to form robust cross-linked networks. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly improve mechanical strength and thermal stability, making it suitable for aerospace and automotive industries.

From an environmental perspective, the biodegradability of tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate has been a topic of interest. Studies indicate that under specific microbial conditions, the compound undergoes efficient degradation, reducing its environmental footprint. This property is particularly valuable in agricultural applications where residue management is critical.

In conclusion, the compound tert-butyl N-{4-fluoro-2-(3-hydroxypiperidin-3-yl)methylphenyl}carbamate represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.